1-(2-nitro)phenylethyl-P(3)-guanylyl imidodiphosphate
1-(2-nitro)phenylethyl-P(3)-guanylyl imidodiphosphate
Brand Name:
Vulcanchem
CAS No.:
116271-22-8
VCID:
VC0055145
InChI:
InChI=1S/C18H24N7O15P3/c1-8(9-4-2-3-5-10(9)25(29)30)38-42(32,33)40-43(34,35)39-41(20,31)36-6-11-13(26)14(27)17(37-11)24-7-21-12-15(24)22-18(19)23-16(12)28/h2-5,7-8,11,13-14,17,26-27H,6H2,1H3,(H2,20,31)(H,32,33)(H,34,35)(H3,19,22,23,28)/t8?,11-,13-,14-,17-,41?/m1/s1
SMILES:
CC(C1=CC=CC=C1[N+](=O)[O-])OP(=O)(O)OP(=O)(O)OP(=N)(O)OCC2C(C(C(O2)N3C=NC4=C3NC(=NC4=O)N)O)O
Molecular Formula:
C18H24N7O15P3
Molecular Weight:
671.3 g/mol
1-(2-nitro)phenylethyl-P(3)-guanylyl imidodiphosphate
CAS No.: 116271-22-8
Main Products
VCID: VC0055145
Molecular Formula: C18H24N7O15P3
Molecular Weight: 671.3 g/mol
| CAS No. | 116271-22-8 |
|---|---|
| Product Name | 1-(2-nitro)phenylethyl-P(3)-guanylyl imidodiphosphate |
| Molecular Formula | C18H24N7O15P3 |
| Molecular Weight | 671.3 g/mol |
| IUPAC Name | [[(2R,3S,4R,5R)-5-(2-amino-6-oxo-3H-purin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphinimyl] [hydroxy-[1-(2-nitrophenyl)ethoxy]phosphoryl] hydrogen phosphate |
| Standard InChI | InChI=1S/C18H24N7O15P3/c1-8(9-4-2-3-5-10(9)25(29)30)38-42(32,33)40-43(34,35)39-41(20,31)36-6-11-13(26)14(27)17(37-11)24-7-21-12-15(24)22-18(19)23-16(12)28/h2-5,7-8,11,13-14,17,26-27H,6H2,1H3,(H2,20,31)(H,32,33)(H,34,35)(H3,19,22,23,28)/t8?,11-,13-,14-,17-,41?/m1/s1 |
| Standard InChIKey | XSZNISBTJNZPLS-WSSMKXPZSA-N |
| Isomeric SMILES | CC(C1=CC=CC=C1[N+](=O)[O-])OP(=O)(O)OP(=O)(O)OP(=N)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C3NC(=NC4=O)N)O)O |
| SMILES | CC(C1=CC=CC=C1[N+](=O)[O-])OP(=O)(O)OP(=O)(O)OP(=N)(O)OCC2C(C(C(O2)N3C=NC4=C3NC(=NC4=O)N)O)O |
| Canonical SMILES | CC(C1=CC=CC=C1[N+](=O)[O-])OP(=O)(O)OP(=O)(O)OP(=N)(O)OCC2C(C(C(O2)N3C=NC4=C3NC(=NC4=O)N)O)O |
| Synonyms | 1-(2-nitro)phenylethyl-P(3)-guanylyl imidodiphosphate |
| PubChem Compound | 195176 |
| Last Modified | Nov 09 2021 |
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